Cas no 243666-14-0 (2,3,5-Trifluorophenylacetonitrile)

• Product Name: 2,3,5-Trifluorophenylacetonitrile
• CAS No: 243666-14-0
• MF: C₈H₄F₃N
• MW: 171.119272232056
• MDL: MFCD00083546
• CID: 67169
• PubChem ID: 2777955
• Update Time: 2025-04-18

2,3,5-Trifluorophenylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2,3,5-Trifluorophenylacetonitrile
• 2,3,5-Trifluorobenzyl cyanide
• 2-(2,3,5-trifluorophenyl)acetonitrile
• 2,3,5-trifluoroBenzeneacetonitrile
• Benzeneacetonitrile,2,3,5-trifluoro-
• (2,3,5-Trifluorophenyl)acetonitrile
• 243666-14-0
• AKOS006229589
• AM62523
• MFCD00083546
• DTXSID50380728
• CS-0207390
• JS-4107
• FT-0653262
• AC-4197
• SCHEMBL7100610
• A5024
• DB-000371

• MDL： MFCD00083546
• Inchi： 1S/C8H4F3N/c9-6-3-5(1-2-12)8(11)7(10)4-6/h3-4H,1H2
• InChI Key： FYOYNOOXHLNVNJ-UHFFFAOYSA-N
• SMILES： FC1C(=CC(=CC=1CC#N)F)F

Computed Properties

• Exact Mass: 171.03000
• Monoisotopic Mass: 171.02958362g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• PSA: 23.79000
• LogP: 2.16998

2,3,5-Trifluorophenylacetonitrile Security Information

• Hazard Statement： Toxic
• Hazardous Material transportation number：UN 3276
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• HazardClass：TOXIC
• Risk Phrases：R20/21/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl cyanides